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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105 Get Quote

An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: The compound "Propanenitrile-25" is not a standard chemical designation. This

guide pertains to the well-documented compound Propanenitrile (CAS: 107-12-0), also known

as ethyl cyanide.

Propanenitrile (CH₃CH₂CN) is a colorless, aliphatic nitrile with a sweet, ethereal odor.[1][2] It

serves as a versatile polar aprotic solvent and a valuable chemical intermediate in the

synthesis of pharmaceuticals and other organic compounds.[2][3] A thorough understanding of

its solubility in various solvent systems is critical for its application in reaction chemistry,

formulation development, and purification processes.

Quantitative Solubility Data
The solubility of propanenitrile is dictated by its polar nitrile group and short alkyl chain,

allowing for miscibility with a range of common solvents. Quantitative data is most extensively

documented for its solubility in water, while it is generally considered miscible with many

organic solvents.[1][3][4]
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Solvent Temperature (°C) Solubility / Miscibility

Water 20 11.9 g / 100 g solution[2]

Water 23 5 - 10 g / 100 mL[4]

Water 25 103 g / L (1.03 x 10⁵ mg/L)[1]

Water 40 11.9 g / 100 g H₂O[4]

Ethanol Ambient Miscible[1][4]

Diethyl Ether Ambient Miscible[1][4]

Dimethylformamide Ambient Miscible[4]

Ketones Ambient Soluble[3]

Experimental Protocol: Solubility Determination via
the Shake-Flask Method
The most common and robust method for determining the solubility of a chemical substance is

the Shake-Flask Method. This protocol is consistent with guidelines from the Organisation for

Economic Co-operation and Development (OECD).[5][6]

1. Principle: An excess amount of the solute (propanenitrile) is agitated in a specific solvent for

a prolonged period to achieve thermodynamic equilibrium. After equilibration, the undissolved

solute is separated, and the concentration of propanenitrile in the clear supernatant or filtrate is

quantified using a suitable analytical technique.

2. Materials and Apparatus:

High-purity Propanenitrile (>99%)

High-purity solvent of interest

Mechanical shaker or orbital agitator within a temperature-controlled environment (e.g.,

water bath)

Stoppered flasks or vials

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Propionitrile
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Propionitrile
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Propionitrile
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Propionitrile
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://www.solubilityofthings.com/propanenitrile
https://www.umwelt-online.de/regelwerk/eu/08_09/08_0440_bilder/08_0440_oecd_120.pdf
https://www.mdpi.com/1424-8247/18/11/1607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge capable of at least 4000 rpm

Syringe filters (e.g., 0.2 µm CA membrane)[7]

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., HPLC, Gas Chromatography,

Spectrophotometer)

3. Step-by-Step Procedure:

Preparation: Add an excess amount of propanenitrile to a flask containing a known volume of

the solvent. The excess solute should be clearly visible.

Equilibration: Tightly stopper the flasks and place them in a mechanical shaker set to a

constant temperature (e.g., 25 °C ± 1 °C). Agitate the samples for at least 24 hours to ensure

equilibrium is reached.[5][7] A preliminary study with measurements at 24h, 48h, etc., can be

done to confirm the time to equilibrium.

Phase Separation: After agitation, allow the flasks to stand to let the undissolved

propanenitrile settle. To ensure complete separation of the excess solute, the suspension is

then centrifuged at a high speed (e.g., 4000 rpm for 10 minutes) or filtered through a fine-

pore membrane filter (0.2 µm).[7] This step must be performed at the equilibration

temperature.

Sampling: Carefully withdraw a precise aliquot from the clear, saturated supernatant or

filtrate.

Analysis: Dilute the aliquot with a suitable solvent to bring the concentration within the

calibrated range of the analytical instrument. Determine the concentration of propanenitrile

using a pre-validated analytical method such as High-Performance Liquid Chromatography

(HPLC), Gas Chromatography (GC), or spectrophotometry.[7][8]

Calculation: Use the measured concentration and the dilution factor to calculate the solubility

of propanenitrile in the solvent, typically expressed in g/L, mol/L, or g/100 mL.
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Visualized Experimental Workflow
The following diagram illustrates the logical flow of the Shake-Flask method for determining

solubility.

1. Prepare Mixture

Add excess Propanenitrile
to solvent in a sealed flask. 2. Equilibrate

Agitate at constant temperature
(e.g., 24 hours at 25°C). 3. Separate Phases

Centrifuge or filter to remove
undissolved Propanenitrile. 4. Sample & Analyze

Withdraw aliquot of clear supernatant.
Determine concentration via HPLC or GC. 5. Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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